Cas no 2171574-19-7 (1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid)

• Product Name: 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid
• CAS No: 2171574-19-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6507443
• PubChem ID: 165523291
• Update Time: 2025-07-23

1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid
• 2171574-19-7
• 1-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidine-4-carboxylic acid
• EN300-1543050

• Inchi： 1S/C27H30N2O5/c30-25(29-14-12-18(13-15-29)26(31)32)24(17-6-5-7-17)28-27(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： GGCCYWGWCYLGBN-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid

Professional Introduction to 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic Acid (CAS No. 2171574-19-7)

1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid, with the CAS number 2171574-19-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety, a piperidine ring, and an amino acid derivative functionalities. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid makes it an intriguing candidate for further exploration in the realm of medicinal chemistry. The compound's molecular architecture incorporates several key functional groups, including a cycloalkyl ring, an aromatic fluorenyl group, and a carboxylic acid moiety. These components are strategically positioned to interact with biological targets in a manner that could potentially modulate physiological processes. Specifically, the piperidine ring is known to be a common pharmacophore in many bioactive molecules, while the fluorenyl group can enhance the solubility and metabolic stability of drug candidates.

In recent years, there has been a growing interest in the development of novel compounds that can address unmet medical needs. The synthesis and characterization of 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid represent a significant step forward in this direction. The compound's unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, its ability to interact with biological targets suggests potential applications in the treatment of neurological disorders, inflammation, and other diseases where precise molecular interactions are crucial.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential to construct the complex molecular framework efficiently. The introduction of the fluorenyl methoxycarbonyl group not only enhances the compound's stability but also improves its pharmacokinetic properties. These factors collectively contribute to making 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid a valuable asset in pharmaceutical research.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the cyclobutyl ring and the piperidine moiety has been shown to enhance binding affinity to biological targets. Additionally, the presence of the fluorenyl group can improve solubility and reduce metabolic degradation, making it more suitable for therapeutic applications. These properties have prompted researchers to explore its potential in various disease models.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 1-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-4-carboxylic acid that exhibit unique structural features are particularly valuable in this context. They provide new starting points for designing molecules with improved efficacy and reduced side effects. The use of computational methods such as molecular docking and virtual screening has further accelerated the process of identifying promising candidates for experimental validation.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenyl group in 1-(cas no2171574-197)fluorenylmethoxycarbonylaminocyclobutylpiperidinecarboxylic acid contributes significantly to its pharmacological profile. Fluorine atoms are known to enhance metabolic stability and binding affinity due to their ability to increase lipophilicity while maintaining polarizability. This makes fluorinated compounds particularly attractive for drug development purposes.

In conclusion, 1-(cas no2171574-197)fluorenylmethoxycarbonylaminocyclobutylpiperidinecarboxylic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic applications for this compound, it is likely that it will play an important role in developing novel treatments for various diseases.